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Compound of Interest

2'-Hydroxy-5'-methyl-3'-
Compound Name: _
nitroacetophenone

Cat. No.: B1585340

This guide provides a comprehensive technical overview of 2'-Hydroxy-5'-methyl-3'-
nitroacetophenone, a key chemical intermediate. Tailored for researchers, scientists, and
professionals in drug development and chemical synthesis, this document delves into its
structural characteristics, physicochemical properties, synthesis protocols, and potential
applications, grounded in established scientific literature.

Molecular Structure and Identification

2'-Hydroxy-5'-methyl-3'-nitroacetophenone is an aromatic organic compound characterized
by a substituted acetophenone core. Its structure is defined by a benzene ring functionalized
with a hydroxyl group at the 2' position, a methyl group at the 5' position, a nitro group at the 3'
position, and an acetyl group at the 1' position.

The IUPAC name for this compound is 1-(2-hydroxy-5-methyl-3-nitrophenyl)ethanone[1]. Its
molecular formula is CoHoaNOa4[1].

Structural Diagram

The 2D chemical structure of 2'-Hydroxy-5'-methyl-3'-nitroacetophenone is depicted below,
illustrating the spatial arrangement of its functional groups on the benzene ring.

Caption: 2D Structure of 2'-Hydroxy-5'-methyl-3'-nitroacetophenone.
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Key Identifiers

For unambiguous identification and database referencing, the following identifiers are crucial:

Identifier Value Source
CAS Number 66108-30-3 [1][2]
Molecular Weight 195.17 g/mol [1][2]
PubChem CID 736162 [1]

1S/COHINOA/c1-5-3-
InChl 7(6(2)11)9(12)8(4-
5)10(13)14/h3-4,12H,1-2H3

[1]

CC(=0)clcc(C)ec(clO)--
INVALID-LINK--=0

SMILES

[2]

Physicochemical Properties

The physical and chemical characteristics of a compound are fundamental to its handling,

reactivity, and application.

Property Value

Source

Melting Point 133-136 °C

[3]4]

Not specified, but related

Appearance compounds are yellow [5]
crystals.
Solubility No data available.

Molecular Formula CoHoNO4

[1]3]

A single-crystal X-ray diffraction study has shown that 2'-Hydroxy-5'-methyl-3'-

nitroacetophenone crystallizes in an orthorhombic system with a centrosymmetric space

group Pccal6].

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_-Hydroxy-5_-methyl-3_-nitroacetophenone
https://www.sigmaaldrich.com/HK/zh/product/aldrich/415766
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Hydroxy-5_-methyl-3_-nitroacetophenone
https://www.sigmaaldrich.com/HK/zh/product/aldrich/415766
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Hydroxy-5_-methyl-3_-nitroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Hydroxy-5_-methyl-3_-nitroacetophenone
https://www.sigmaaldrich.com/HK/zh/product/aldrich/415766
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9703052.htm
https://indofinechemical.com/details.aspx?Sku=17-134
https://asianpubs.org/index.php/ajchem/article/download/10014/9999
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Hydroxy-5_-methyl-3_-nitroacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9703052.htm
https://www.benchchem.com/product/b1585340?utm_src=pdf-body
https://www.benchchem.com/product/b1585340?utm_src=pdf-body
https://www.researchgate.net/figure/Crystallographic-numbering-scheme-of-5-methyl-2-hydroxy-3-nitroacetophenone_fig2_386144602
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Manufacturing

The primary route for synthesizing 2'-Hydroxy-5'-methyl-3'-nitroacetophenone is through the
nitration of 2'-hydroxy-5'-methylacetophenone[3]. This electrophilic aromatic substitution
reaction introduces a nitro group onto the benzene ring.

Synthesis Pathway

The synthesis involves the reaction of 2'-hydroxy-5-methylacetophenone with a nitrating agent,
typically nitric acid in the presence of a solvent like acetic acid.

2'-Hydroxy-5'-methylacetophenone + HNOs / Acetic Acid —® 2'-Hydroxy-5'-methyl-3'-nitroacetophenone

Click to download full resolution via product page

Caption: Synthesis of 2'-Hydroxy-5'-methyl-3'-nitroacetophenone.

Experimental Protocol: Nitration of 2'-Hydroxy-5'-
methylacetophenone

This protocol is based on the general method for the nitration of substituted
hydroxyacetophenones[3][7].

Materials:

e 2'-Hydroxy-5'-methylacetophenone
« Nitric acid (concentrated)

e Glacial acetic acid

e Ice

o Filtration apparatus

o Recrystallization solvent (e.g., aqueous ethanol)
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Procedure:

Dissolve 2'-hydroxy-5'-methylacetophenone in glacial acetic acid in a reaction flask.
o Cool the mixture in an ice bath to maintain a low temperature.

o Slowly add concentrated nitric acid dropwise to the stirred solution. The temperature should
be carefully controlled to prevent side reactions.

» After the addition is complete, continue stirring the reaction mixture for several hours at room
temperature to ensure the reaction goes to completion.

e Pour the reaction mixture onto crushed ice to precipitate the crude product.
o Collect the precipitate by vacuum filtration and wash with cold water.

o Purify the crude product by recrystallization from a suitable solvent, such as agueous
ethanol, to yield pure 2'-Hydroxy-5'-methyl-3'-nitroacetophenone.

Note: This reaction can produce isomeric byproducts. Purification by recrystallization or
chromatography is essential to isolate the desired 3'-nitro isomer.

Spectroscopic Characterization

Spectroscopic data is vital for confirming the structure and purity of the synthesized compound.

e Infrared (IR) Spectroscopy: The IR spectrum of 2'-Hydroxy-5'-methyl-3'-
nitroacetophenone would be expected to show characteristic absorption bands for the
hydroxyl (-OH), carbonyl (C=0), and nitro (-NO2) functional groups. PubChem indicates the
availability of FTIR spectra for this compound[1].

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum would provide information on the chemical
environment of the hydrogen atoms, including the aromatic protons, the methyl protons,
and the acetyl protons.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1585340?utm_src=pdf-body
https://www.benchchem.com/product/b1585340?utm_src=pdf-body
https://www.benchchem.com/product/b1585340?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Hydroxy-5_-methyl-3_-nitroacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o 13C NMR: The carbon-13 NMR spectrum would show distinct signals for each unique
carbon atom in the molecule.

e Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the
compound (195.17 g/mol )[1][2].

Applications and Reactivity

2'-Hydroxy-5'-methyl-3'-nitroacetophenone is primarily used as an intermediate in organic
synthesis. Substituted acetophenones are known precursors for the synthesis of various
heterocyclic compounds and have applications as antimycobacterial agents, antibiotics, and
biocides[5].

The presence of multiple functional groups—hydroxyl, nitro, and acetyl—makes it a versatile
building block for more complex molecules. For instance, it is a precursor for synthesizing 2-
hydroxy-3-nitro-5-methyl-a-substituted thiocarbamidoacetophenones, which are investigated
for their potential biological activities[5].

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2'-Hydroxy-5'-methyl-3'-nitroacetophenone is associated with the following
hazards[1]:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Measures:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of water.
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated area or a fume hood[2].

Conclusion

2'-Hydroxy-5-methyl-3'-nitroacetophenone is a valuable chemical intermediate with a well-
defined structure and reactivity. Its synthesis via the nitration of 2'-hydroxy-5'-
methylacetophenone is a standard laboratory procedure. The compound's utility in the
synthesis of more complex molecules underscores its importance in medicinal chemistry and
materials science. Adherence to proper safety protocols is essential when working with this
compound due to its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585340#what-is-the-structure-of-2-hydroxy-5-
methyl-3-nitroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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